N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide

• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• IUPAC Name: N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C16H16N2O3/c1-10-6-5-8-12(14(10)21-2)16(20)18-13-9-4-3-7-11(13)15(17)19/h3-9H,1-2H3,(H2,17,19)(H,18,20)
• InChI Key: IGJKEMAFSJQNQM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=CC=CC=C2C(=O)N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)N)OC

Description

N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide, also known as NM-3, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This chemical compound is a member of the benzamide family and has been studied for its potential use in treating various medical conditions.

Mechanism of Action

The mechanism of action of N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide is not fully understood, but it is believed to involve the modulation of several key signaling pathways in the body. Specifically, N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects
N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide has been shown to have several biochemical and physiological effects in the body. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). In addition, N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide has been shown to reduce oxidative stress and improve mitochondrial function in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide in lab experiments is its high purity and low toxicity. This makes it an ideal compound for studying the biological effects of specific molecules in the body. However, one limitation of using N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide. One area of interest is its potential use as a treatment for neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another area of interest is its potential use as an anti-tumor agent, as it has been shown to have anti-proliferative effects in cancer cells. Additionally, further research is needed to fully understand the mechanism of action of N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide and its potential therapeutic applications in various medical conditions.

Synthesis Methods

The synthesis of N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide involves several steps, including the condensation of 2-chloro-N-(2-hydroxyphenyl)acetamide with 2-methoxy-3-methylbenzoic acid. This is followed by the reaction of the resulting intermediate with ammonium carbonate to yield the final product. The synthesis of N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide has been optimized to ensure high yields and purity of the compound.

Scientific Research Applications

N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide has been studied extensively for its potential therapeutic properties. It has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. In addition, N-(2-carbamoylphenyl)-2-methoxy-3-methylbenzamide has been shown to have potential as a treatment for Parkinson's disease, Alzheimer's disease, and other neurological disorders.